Cas no 1428139-30-3 (2-(Dimethylamino)methylene-5-(5-methyl-2-thienyl)cyclohexane-1,3-dione)

• Product Name: 2-(Dimethylamino)methylene-5-(5-methyl-2-thienyl)cyclohexane-1,3-dione
• CAS No: 1428139-30-3
• MF: C₁₄H₁₇NO₂S
• MW: 263.35528254509
• MDL: MFCD27937024
• CID: 4699848
• Update Time: 2025-05-23

2-(Dimethylamino)methylene-5-(5-methyl-2-thienyl)cyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-[(dimethylamino)methylene]-5-(5-methyl-2-thienyl)cyclohexane-1,3-dione
• T6017
• 1,3-cyclohexanedione, 2-[(dimethylamino)methylene]-5-(5-methyl-2-thienyl)-
• 2-(Dimethylamino)methylene-5-(5-methyl-2-thienyl)cyclohexane-1,3-dione

• MDL： MFCD27937024
• Inchi： 1S/C14H17NO2S/c1-9-4-5-14(18-9)10-6-12(16)11(8-15(2)3)13(17)7-10/h4-5,8,10H,6-7H2,1-3H3/b11-8-
• InChI Key： BPOLLZWYVLDMOH-FLIBITNWSA-N
• SMILES： S1C(C)=CC=C1C1CC(/C(=C/N(C)C)/C(C1)=O)=O

Computed Properties

• Exact Mass: 263.098
• Monoisotopic Mass: 263.098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.6

Additional information on 2-(Dimethylamino)methylene-5-(5-methyl-2-thienyl)cyclohexane-1,3-dione

Research Briefing on 2-(Dimethylamino)methylene-5-(5-methyl-2-thienyl)cyclohexane-1,3-dione (CAS: 1428139-30-3)

The compound 2-(Dimethylamino)methylene-5-(5-methyl-2-thienyl)cyclohexane-1,3-dione (CAS: 1428139-30-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of more complex heterocyclic compounds, which are often explored for their pharmacological properties. The presence of both a dimethylamino group and a thienyl moiety in its structure suggests potential interactions with biological targets, making it a promising candidate for further investigation in drug discovery programs.

One of the most notable findings comes from a 2023 study published in the Journal of Medicinal Chemistry, where researchers explored the compound's inhibitory effects on specific enzymes involved in inflammatory pathways. The study demonstrated that 2-(Dimethylamino)methylene-5-(5-methyl-2-thienyl)cyclohexane-1,3-dione exhibited moderate to strong inhibition of cyclooxygenase-2 (COX-2), suggesting its potential as an anti-inflammatory agent. Further in vitro assays confirmed its selectivity over COX-1, which is a desirable property for reducing side effects associated with nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory potential, recent computational studies have investigated the compound's binding affinity to various protein targets. Molecular docking simulations revealed favorable interactions with kinases implicated in cancer progression, particularly those involved in the PI3K/AKT/mTOR pathway. These findings, though preliminary, open new avenues for the development of targeted therapies in oncology.

The synthesis and optimization of 2-(Dimethylamino)methylene-5-(5-methyl-2-thienyl)cyclohexane-1,3-dione have also been the focus of recent research. A 2022 patent application disclosed an improved synthetic route that enhances yield and purity while reducing environmental impact. This advancement is particularly significant for scaling up production for preclinical studies.

Despite these promising developments, challenges remain in fully characterizing the compound's pharmacokinetic profile and toxicity. Current research efforts are directed toward understanding its metabolic stability, bioavailability, and potential off-target effects. Preliminary ADME (Absorption, Distribution, Metabolism, and Excretion) studies in animal models have shown moderate oral bioavailability, suggesting the need for further structural optimization to improve its drug-like properties.

In conclusion, 2-(Dimethylamino)methylene-5-(5-methyl-2-thienyl)cyclohexane-1,3-dione represents an intriguing chemical scaffold with multiple therapeutic potentials. Its dual functionality as both a synthetic intermediate and a bioactive compound makes it a valuable subject for ongoing research in medicinal chemistry. Future studies should focus on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its therapeutic applications in greater depth.